Cas no 352665-95-3 (5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is a structurally complex heterocyclic compound featuring a fused pyrrolo-oxazole-dione core. Its unique architecture, incorporating benzyl, chlorophenyl, and fluorophenyl substituents, confers potential utility in medicinal chemistry and pharmaceutical research. The presence of electron-withdrawing groups (chloro and fluoro) may enhance binding affinity in target interactions, while the rigid polycyclic framework could improve metabolic stability. This compound is of interest for applications in drug discovery, particularly as a scaffold for enzyme inhibition or receptor modulation studies. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules.

5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione structure

352665-95-3 structure

Product Name:5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

CAS No:352665-95-3

MF:C₂₄H₁₈ClFN₂O₃

MW:436.862728595734

CID:5017610

Update Time:2025-06-06

5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
- ChemDiv3_002331
- HMS1479J21
- STL019997
- ST50458570
- 5-Benzyl-2-(4-chloro-phenyl)-3-(4-fluoro-phenyl)-tetrahydro-pyrrolo[3,4-d]isoxaz
- 5-(4-chlorophenyl)-6-(4-fluorophenyl)-2-benzyl-2,4,5,6,3a,6a-hexahydro-4-oxa-2 ,5-diazapentalene-1,3-dione
- 5-
- 5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
- Inchi： 1S/C24H18ClFN2O3/c25-17-8-12-19(13-9-17)28-21(16-6-10-18(26)11-7-16)20-22(31-28)24(30)27(23(20)29)14-15-4-2-1-3-5-15/h1-13,20-22H,14H2
- InChI Key： FLZQMQNJFHDFPB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(C2C=CC(=CC=2)F)C2C(N(CC3C=CC=CC=3)C(C2O1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 672
XLogP3: 4.7
Topological Polar Surface Area: 49.8

5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0143-0013-2μmol	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0143-0013-5μmol	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0143-0013-10μmol	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0143-0013-20μmol	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0143-0013-1mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0143-0013-2mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0143-0013-3mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0143-0013-4mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0143-0013-5mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0143-0013-10mg	5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione	352665-95-3	90%+	10mg	$79.0	2023-05-17